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Compound of Interest

Compound Name: Sodium aluminate

Cat. No.: B081911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical formula, structure,

and properties of sodium aluminate. It includes detailed experimental protocols for its

synthesis and characterization, quantitative data, and graphical representations of its chemical

pathways and structural forms.

Chemical Formula and Nomenclature
Sodium aluminate is an inorganic compound that exists in various forms, leading to several

chemical formulas being used interchangeably. Pure, anhydrous sodium aluminate is a white,

crystalline, and hygroscopic solid.[1][2][3]

The chemical formulas used to represent sodium aluminate include:

NaAlO₂: The simplest and most common formula for the anhydrous form.[1][2][4][5]

NaAl(OH)₄: Represents the hydrated form, often found in aqueous solutions.[1][6][7]

Na₂O·Al₂O₃ or Na₂Al₂O₄: These formulas represent it as a mixed oxide, emphasizing its

composition from sodium oxide and aluminum oxide.[1][6][7][8]

Other related sodium aluminates include compounds like Na₅AlO₄, which contains distinct

AlO₄⁵⁻ anions, and others with complex polymeric anions such as Na₇Al₃O₈ and Na₁₇Al₅O₁₆.[1]

[3][7]
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Chemical Structure
The structure of sodium aluminate varies significantly between its anhydrous and hydrated

states. The fundamental building block in both forms is the aluminate anion, [AlO₄]⁴⁻ or

[Al(OH)₄]⁻, where aluminum is tetrahedrally coordinated to four oxygen atoms.

Anhydrous Sodium Aluminate (NaAlO₂) Structure
Anhydrous NaAlO₂ possesses an orthorhombic crystal structure.[1][2][3] The structure consists

of a three-dimensional framework built from corner-sharing AlO₄ tetrahedra.[1][2][6][7] This

arrangement creates a stable, crystalline solid with a high melting point. The sodium ions (Na⁺)

are situated within the cavities of this aluminate framework.

Hydrated Sodium Aluminate (NaAlO₂·5/4H₂O) Structure
The hydrated form, specifically NaAlO₂·5/4H₂O, has a more complex layered structure.[1][6][7]

It crystallizes in the tetragonal space group P42₁m.[9] The structure is composed of layers of

AlO₄ tetrahedra linked together to form four- and eight-membered rings.[1][7][9] These layers

are held together by sodium ions and water molecules, which form hydrogen bonds with the

oxygen atoms of the AlO₄ tetrahedra.[1][6][7]

Quantitative Data and Physical Properties
A summary of the key quantitative data for anhydrous sodium aluminate is presented below.
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Property Value Reference(s)

Molecular Formula NaAlO₂ [1][2][3]

Molar Mass 81.97 g/mol [1][2][3]

Appearance

White (sometimes light-

yellowish) crystalline powder,

hygroscopic

[1][2][3]

Density 1.5 g/cm³ [1][2][3]

Melting Point 1,650 °C (3,000 °F; 1,920 K) [1][2][3]

Crystal Structure
Orthorhombic, Space group

Pna2₁
[3][9][10]

Lattice Parameters
a = 5.3871 Å, b = 7.0320 Å, c

= 5.2180 Å
[9]

Bond Lengths
Al-O: 1.75-1.77 Å, Na-O: 2.30-

2.35 Å
[10]

Solubility in Water Highly soluble [1]

Refractive Index (n_D) 1.566 [1][2]

Std Enthalpy of Formation -1133.2 kJ/mol [2][3]

Std Molar Entropy 70.4 J/mol·K [2][3]

Experimental Protocols
Synthesis of Sodium Aluminate
Method 1: From Aluminum Hydroxide

This is the primary commercial manufacturing method.[1][6][11]

Reactants: Aluminum hydroxide (Al(OH)₃, Gibbsite) and aqueous sodium hydroxide (NaOH)

solution (caustic soda).

Procedure:
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Dissolve aluminum hydroxide in a 20–25% aqueous NaOH solution.[1][6]

Heat the mixture in a steam-heated nickel or steel vessel to near its boiling point.[1][6]

For a more concentrated product, boil the aluminum hydroxide with an approximately 50%

aqueous NaOH solution until a pulp is formed.[1][6]

Pour the resulting mixture into a cooling tank.

A solid mass containing about 70% NaAlO₂ will form upon cooling.[1][6]

Method 2: From Elemental Aluminum

This method is highly exothermic and produces hydrogen gas.[1]

Reactants: Elemental aluminum (Al), sodium hydroxide (NaOH), and water (H₂O).

Procedure:

React aluminum metal with an aqueous NaOH solution under continuous stirring. The

reaction is often written as: 2Al + 2NaOH + 2H₂O → 2NaAlO₂ + 3H₂.[1]

Control the reaction temperature as it is highly exothermic.

A study optimizing this reaction for zeolite production found the highest aluminum

conversion (94.33%) at a pH of 13.6 and an Al-to-NaOH molar ratio of 1:4, with a reaction

time of five hours.[12]

Characterization Techniques
X-Ray Diffraction (XRD): Used to determine the crystalline phase and purity of the

synthesized sodium aluminate. Crystalline NaAlO₂ shows characteristic sharp reflections,

notably at a 2θ value of approximately 34.8°, which corresponds to the JCPDS file No. 33-

1200.[12]

Fourier-Transform Infrared (FTIR) Spectroscopy: Used to confirm the formation of the

aluminate structure. The presence of tetrahedral [AlO₄]⁻ units is confirmed by characteristic

vibrational bands observed around 624 cm⁻¹ and 727 cm⁻¹.[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://en.wikipedia.org/wiki/Sodium_aluminate
https://www.atamanchemicals.com/sodium-aluminate_u24552/
https://en.wikipedia.org/wiki/Sodium_aluminate
https://www.atamanchemicals.com/sodium-aluminate_u24552/
https://en.wikipedia.org/wiki/Sodium_aluminate
https://www.atamanchemicals.com/sodium-aluminate_u24552/
https://en.wikipedia.org/wiki/Sodium_aluminate
https://www.atamanchemicals.com/sodium-aluminate_u24552/
https://en.wikipedia.org/wiki/Sodium_aluminate
https://en.wikipedia.org/wiki/Sodium_aluminate
https://www.researchgate.net/publication/398445768_Synthesis_and_Characterization_of_Sodium_Aluminate_from_Aluminum_and_Sodium_Hydroxide
https://www.benchchem.com/product/b081911?utm_src=pdf-body
https://www.researchgate.net/publication/398445768_Synthesis_and_Characterization_of_Sodium_Aluminate_from_Aluminum_and_Sodium_Hydroxide
https://www.researchgate.net/publication/398445768_Synthesis_and_Characterization_of_Sodium_Aluminate_from_Aluminum_and_Sodium_Hydroxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scanning Electron Microscopy with Energy-Dispersive X-ray (SEM-EDX): Used to analyze

the morphology and elemental composition of the product. This technique can reveal the

particle shape (e.g., irregular plate-like crystals) and confirm the stoichiometric ratio of

sodium to aluminum.[12]

Visualizations: Pathways and Structures
The following diagrams illustrate the key chemical processes and structural relationships of

sodium aluminate.
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Caption: Synthesis of Sodium Aluminate from Aluminum Hydroxide.
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Caption: Structural Comparison of Anhydrous and Hydrated Sodium Aluminate.
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Caption: Hydrolysis of Sodium Aluminate in Aqueous Solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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